
Ceralasertib Formate: Proper Disposal &
Handling Procedures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ceralasertib formate

CAS No.: 1352280-98-8

Cat. No.: B606603

Get Quote

Senior Application Scientist Technical Guide

Executive Safety Summary
Compound: Ceralasertib Formate (AZD6738 Formate) Class: Ataxia Telangiectasia and

Rad3-related (ATR) Kinase Inhibitor Primary Hazard: Reproductive Toxicity & Germ Cell

Mutagenicity (Suspected) Disposal Method: High-Temperature Incineration (Standard for

Antineoplastics)[1]

This guide outlines the critical operational protocols for the disposal of Ceralasertib Formate.

As a potent inhibitor of the DNA Damage Response (DDR) pathway, this compound must be

handled with the rigor reserved for cytotoxic agents.[1] While shipping regulations may classify

it as "Non-Hazardous" for transport, laboratory safety protocols must treat it as a high-potency

bioactive agent capable of inducing replication catastrophe in dividing cells.[1]

Hazard Identification & Mechanistic Context
To ensure compliance and safety, researchers must understand why specific disposal methods

are mandated.
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Biological Mechanism of Action
Ceralasertib inhibits ATR kinase, a master regulator of genome integrity.[2][3] By blocking the

phosphorylation of Chk1 (Ser345), it prevents cell cycle arrest in response to DNA damage,

forcing cells with replication stress into premature mitosis and subsequent apoptosis (Mitotic

Catastrophe).[1]

Risk Implication: Because it targets DNA repair mechanisms, accidental exposure poses

significant risks to rapidly dividing tissues (bone marrow, GI tract) and developing fetuses.[1]

Toxicological Profile (GHS Classification)
Based on the active moiety Ceralasertib (AZD6738)

Hazard Category H-Code Description

Reproductive Toxicity H361

Suspected of damaging
fertility or the unborn
child.[1]

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

| STOT - Repeated | H373 | May cause damage to organs (Bone Marrow) through prolonged

exposure.[1] |

Waste Segregation & Disposal Protocols
Effective disposal begins with rigorous segregation.[1] Do not mix Ceralasertib waste with

general chemical waste streams (e.g., oxidizers or acids) to avoid unintended chemical

reactions.[1]

A. Solid Waste (Bulk Substance & Contaminated Solids)[1]
Items: Expired powder, weighing boats, contaminated paper towels, dry spill cleanup

materials.[1]

Protocol:
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Collect in a dedicated Cytotoxic/Antineoplastic Waste Container (typically yellow or clearly

labeled).[1]

Do NOT autoclave. Autoclaving may volatilize the compound or fail to destroy the active

pharmacophore.

Destruction: Must be sent for High-Temperature Incineration (>1000°C). This ensures the

complete thermal decomposition of the morpholino-pyrimidine scaffold.[1]

B. Liquid Waste (Stock Solutions & Media)
Items: DMSO stock solutions, cell culture media (>0.1 µM), unused aliquots.

Protocol:

Never dispose of down the drain.

Collect in a High-Density Polyethylene (HDPE) carboy labeled "Hazardous Waste: Toxic

Organic - Ceralasertib".[1]

Solvent Compatibility: Ceralasertib is soluble in DMSO and Ethanol.[1][4] Ensure the

waste carboy is compatible with these organic solvents.

Destruction: Incineration via a licensed hazardous waste contractor.[1]

C. Trace Waste (Sharps & Consumables)
Items: Pipette tips, syringes, gloves.[1]

Protocol:

Dispose of sharps in a puncture-proof container labeled for Incineration Only.[1]

Pipette tips used for DMSO stocks should be treated as solid hazardous waste, not

general lab trash.[1]

Decontamination & Spill Response
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Ceralasertib formate is sparingly soluble in water but highly soluble in organic solvents.[1]

Water alone is ineffective for cleaning spills.[1]

Decontamination Solution
Primary Solvent: 70% Ethanol or Isopropanol (solubilizes the compound).[1]

Secondary Wash: Soap and water (removes residue).[1]

Spill Cleanup Workflow
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (if powder is aerosolized).[1]

Contain:

Powder: Cover with a damp paper towel (soaked in ethanol) to prevent dust generation.[1]

Wipe up gently.[1]

Liquid: Absorb with inert pads or vermiculite.[1]

Clean: Wipe the surface 3x with 70% Ethanol, followed by a final water rinse.[1]

Dispose: All cleanup materials go into the Cytotoxic Waste bin.

Decision Logic: Waste Stream Workflow
The following diagram illustrates the decision process for segregating Ceralasertib waste to

ensure regulatory compliance and safety.
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Figure 1: Operational decision tree for segregating Ceralasertib Formate waste streams.[1]

Note that all paths ultimately lead to thermal destruction (incineration) to ensure complete

neutralization of the pharmacophore.[1]
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Regulatory & Compliance Context
RCRA (USA): While not explicitly P-listed, Ceralasertib should be managed as a

Characteristic Hazardous Waste due to toxicity.[1] Best practice in the pharmaceutical

industry is to classify it under the "Antineoplastic" umbrella.

Safety Data Sheet (SDS) Verification: Always consult the specific SDS from your supplier

(e.g., Cayman, Selleckchem) as formulation additives may alter waste codes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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